Cas no 54624-55-4 (3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine)

• Product Name: 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine
• CAS No: 54624-55-4
• MF: C₁₀H₈N₂S
• MW: 188.248920440674
• MDL: MFCD18811528
• CID: 942246
• PubChem ID: 11601451
• Update Time: 2025-07-22

3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolimine,3-(2-propynyl)-(9CI)
• 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine
• 1189512-04-6
• CHEMBL196324
• 3-propargyl-2-iminobenzothiazoline
• SCHEMBL10462192
• 54624-55-4
• EN300-234295

• MDL： MFCD18811528
• Inchi： 1S/C10H8N2S/c1-2-7-12-8-5-3-4-6-9(8)13-10(12)11/h1,3-6,11H,7H2
• InChI Key： PQPZPXLJTWLWNA-UHFFFAOYSA-N
• SMILES： S1C(=N)N(CC#C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 188.04081944g/mol
• Monoisotopic Mass: 188.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.4Ų

Additional information on 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine

Research Brief on 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine (CAS: 54624-55-4): Recent Advances and Applications

3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine (CAS: 54624-55-4) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions. This research brief provides an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and emerging applications in biomedical research.

One of the key areas of investigation has been the compound's ability to serve as a covalent inhibitor, leveraging its prop-2-yn-1-yl moiety to form irreversible bonds with target proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine exhibit potent inhibitory activity against Bruton's tyrosine kinase (BTK), a critical target in B-cell malignancies. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's selectivity and potency, resulting in lead candidates with promising preclinical efficacy.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in modulating neurodegenerative pathways. A 2024 study in ACS Chemical Neuroscience reported that 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine derivatives can selectively target tau protein aggregation, a hallmark of Alzheimer's disease. The study employed advanced biophysical techniques, including cryo-electron microscopy and nuclear magnetic resonance (NMR) spectroscopy, to elucidate the binding interactions between the compound and tau fibrils. These findings open new avenues for the development of tau-targeting therapeutics.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and efficiency of 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine production. A 2023 publication in Organic Process Research & Development described a novel catalytic system for the one-pot synthesis of the compound, achieving high yields and reduced environmental impact. This methodological innovation is expected to facilitate broader access to the compound for research and development purposes.

Looking ahead, the versatility of 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine continues to inspire new research directions. Current investigations are exploring its application in targeted protein degradation (PROTACs) and as a fluorescent probe for cellular imaging. The compound's unique combination of reactivity and stability makes it particularly valuable for these cutting-edge applications. As research progresses, 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-imine is poised to play an increasingly important role in chemical biology and drug discovery.